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An In-depth Technical Guide on Hexahydro-1H-pyrrolizine-2-carboxylic Acid

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for hexahydro-1H-pyrrolizine-2-carboxylic acid is

scarce in publicly available literature. This guide provides a comprehensive overview of the

hexahydro-1H-pyrrolizine (also known as pyrrolizidine) core structure, detailed information on

its closely related and better-studied isomers, and discusses potential synthetic routes,

properties, and biological activities relevant to the title compound.

Executive Summary
The hexahydro-1H-pyrrolizine scaffold is a privileged heterocyclic system found in a wide array

of natural products, most notably pyrrolizidine alkaloids (PAs). These compounds exhibit a

diverse range of biological activities, from hepatotoxicity to potential therapeutic applications.

This document serves as a technical guide to the structure, properties, synthesis, and

biological context of hexahydro-1H-pyrrolizine carboxylic acids, with a specific focus on the 2-

carboxylic acid isomer. Due to the limited specific data on the 2-isomer, information from

closely related analogues, such as the 1-carboxylic acid isomer, is presented to infer its

potential characteristics. This guide is intended to provide a foundational understanding for

researchers interested in the medicinal chemistry and drug development potential of this class

of compounds.
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Structure and Nomenclature
The core structure is a bicyclic system consisting of two fused five-membered pyrrolidine rings

sharing a common nitrogen atom. The systematic name for this saturated bicyclic amine is

hexahydro-1H-pyrrolizine, commonly referred to as pyrrolizidine.[1][2][3] The carboxylic acid

substituent at the 2-position gives the target compound, hexahydro-1H-pyrrolizine-2-
carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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